Cas no 105304-39-0 (1-ethenylpyrimidine-2,4-dione)

• Product name: 1-ethenylpyrimidine-2,4-dione
• CAS No: 105304-39-0
• MF: C₆H₆N₂O₂
• MW: 138.12404
• CID: 1152337
• PubChem ID: 431006

1-ethenylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethenylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, ethenyl-
• AC1L8QJI
• ACMC-20m84q
• SureCN7204552
• CTK0G5612
• ST200275
• 2,4(1H,3H)-Pyrimidinedione, ethenyl-; AC1L8QJI; ACMC-20m84q; SureCN7204552; CTK0G5612; ST200275;
• 1-ETHENYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
• 1-Vinylpyrimidine-2,4(1H,3H)-dione
• 15765-17-0
• 105304-39-0
• 1-vinyluracil
• SCHEMBL7204552
• AKOS021984714
• BS-48087
• 1-ETHENYL-3H-PYRIMIDINE-2,4-DIONE
• F77175
• DTXSID60330633

• Inchi： InChI=1S/C6H6N2O2/c1-2-8-4-3-5(9)7-6(8)10/h2-4H,1H2,(H,7,9,10)
• InChI Key： JXBOFERRSCSVGT-UHFFFAOYSA-N
• SMILES： C=CN1C=CC(=O)NC1=O

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 0.04940